Maslinic acid

• CAS No.: 4373-41-5
• Product Name: Maslinic acid
• Molecular Formula: C30H48O4
• Molecular Weight: 472.7 g/mol
• IUPAC Name: (4aS,6aR,6aS,6bR,8aR,10R,11R,12aR,14bS)-10,11-dihydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• Standard InChI: InChI=1S/C30H48O4/c1-25(2)12-14-30(24(33)34)15-13-28(6)18(19(30)16-25)8-9-22-27(5)17-20(31)23(32)26(3,4)21(27)10-11-29(22,28)7/h8,19-23,31-32H,9-17H2,1-7H3,(H,33,34)/t19-,20+,21-,22+,23-,27-,28+,29+,30-/m0/s1
• Standard InChIKey: MDZKJHQSJHYOHJ-LLICELPBSA-N
• Isomeric SMILES: C[C@@]12CC[C@@H]3[C@@]([C@H]1CC=C4[C@]2(CC[C@@]5([C@H]4CC(CC5)(C)C)C(=O)O)C)(C[C@H]([C@@H](C3(C)C)O)O)C
• Canonical SMILES: CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CC(C(C5(C)C)O)O)C)C)C2C1)C)C(=O)O)C
• Colorform: Crystalline solid
• Density: 1.15 g/cu cm
• Melting Point: 249 - 250 °C
• Physical Description: Solid
• Description: Maslinic acid is a pentacyclic triterpenoid that is olean-12-ene substituted by hydroxy groups at positions 2 and 3 and a carboxy group at position 28 (the 2alpha,3beta stereoisomer). It is isolated from Olea europaea and Salvia canariensis and exhibits anti-inflammatory, antioxidant and antineoplastic activity. It has a role as an antioxidant, an antineoplastic agent, an anti-inflammatory agent and a plant metabolite. It is a pentacyclic triterpenoid and a dihydroxy monocarboxylic acid. It derives from a hydride of an oleanane.; Maslinic acid, also known as crategolic acid or crategolate, belongs to the class of organic compounds known as triterpenoids. These are terpene molecules containing six isoprene units. Maslinic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, maslinic acid is primarily located in the membrane (predicted from logP) and cytoplasm. Maslinic acid participates in a number of enzymatic reactions. In particular, maslinic acid can be biosynthesized from oleanane. Maslinic acid can also be converted into 2-O-caffeoyl maslinic acid and 3-O-[beta-D-glucopyranosyl]-28-O-[alpha-L-rhamnopyranosyl-(1->2)-beta-D-glucopyranosyl]maslinic acid.
• Solubility: Solubility of 0.3 mg/mL in a 1:2 solution of Ethanol:Buffered Water (pH 7.2) at 25 °C; In ethanol: 0.5 mg/mL; in DMSO: 20 mg/mL; in dimethyl formamide: 15 mg/mL; Sparingly soluble in aqueous buffers
• Synonyms: edemolic acid; maslic acid; maslinic acid
• Vapor Pressure: 2.3X10-15 mm Hg at 25 °C (est)
• PubChem Compound: 73659
• Last Modified: Nov 11 2021